5-Cyclopropoxy-2-isopropoxy-3-(methylthio)pyridine

• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• IUPAC Name: 5-cyclopropyloxy-3-methylsulfanyl-2-propan-2-yloxypyridine
• InChI: InChI=1S/C12H17NO2S/c1-8(2)14-12-11(16-3)6-10(7-13-12)15-9-4-5-9/h6-9H,4-5H2,1-3H3
• InChI Key: NBUQTLKLZWCNOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=N1)OC2CC2)SC

Description

5-Cyclopropoxy-2-isopropoxy-3-(methylthio)pyridine is a chemical compound with the molecular formula C12H17NO2S and a molecular weight of 239.33 g/mol . It is characterized by the presence of cyclopropoxy, isopropoxy, and methylthio groups attached to a pyridine ring. This compound is primarily used in research and development settings.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2-isopropoxy-3-(methylthio)pyridine can undergo various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced under specific conditions to modify the functional groups.

Substitution: The pyridine ring can undergo substitution reactions with various electrophiles or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various electrophiles or nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methylthio group can yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups onto the pyridine ring .

Scientific Research Applications

5-Cyclopropoxy-2-isopropoxy-3-(methylthio)pyridine is primarily used in scientific research, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The specific mechanism of action for 5-Cyclopropoxy-2-isopropoxy-3-(methylthio)pyridine is not well-documented. it is likely to interact with molecular targets and pathways based on its chemical structure. Further research is needed to elucidate its exact mechanism of action .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 5-Cyclopropoxy-2-isopropyl-3-(methylthio)pyridine
• 5-Cyclopropoxy-3-isopropyl-2-(methylthio)pyridine

Uniqueness

5-Cyclopropoxy-2-isopropoxy-3-(methylthio)pyridine is unique due to its specific combination of functional groups, which may confer distinct chemical and biological properties compared to its analogs .